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Compound of Interest

Compound Name: Methyl glycyl-L-serinate

Cat. No.: B15347499

An In-depth Technical Guide to Methyl glycyl-L-
serinate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Methyl glycyl-L-serinate, a dipeptide
derivative of significant interest in synthetic and medicinal chemistry. It details the chemical
structure, physicochemical properties, a plausible synthetic pathway with experimental
protocols for key intermediates, and the logical relationships of its constituent components.

Chemical Identity and Properties

Methyl glycyl-L-serinate is a dipeptide consisting of glycine and L-serine, with the carboxyl
group of L-serine esterified with a methyl group. This modification enhances its lipophilicity and
potential for further chemical derivatization.

Table 1: Physicochemical Properties of Methyl glycyl-L-serinate
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Property Value Source
Molecular Formula C6H12N204 [1112][3]
Molecular Weight 176.17 g/mol [1]
CAS Number 66328-96-9 (21131141
Canonical SMILES COC(=0O)C(CO)NC(=O)CN [1]
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InChl Key [1]
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L-Serine, N-glycyl-, methyl
ester; Methyl 2-(2-

Synonyms ] ] [5]
aminoacetamido)-3-

hydroxypropanoate

Chemical Structure

The structure of Methyl glycyl-L-serinate features a peptide bond between the carboxyl group
of glycine and the amino group of L-serine. The L-configuration of the serine residue is a critical
stereochemical feature.

Caption: 2D Chemical Structure of Methyl glycyl-L-serinate.

Synthetic Pathway and Experimental Protocols

The synthesis of Methyl glycyl-L-serinate can be approached through standard peptide
coupling techniques. A logical synthetic workflow involves the preparation of a key
intermediate, L-serine methyl ester, followed by coupling with a protected glycine amino acid
and subsequent deprotection.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
http://sinfoobiotech.com/product/890211
http://www.sinfoochem.com/product/Methyl%20glycyl-L-serinate-cas-66328-96-9
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
http://sinfoobiotech.com/product/890211
http://www.sinfoochem.com/product/Methyl%20glycyl-L-serinate-cas-66328-96-9
https://www.guidechem.com/encyclopedia/l-serine-n-n-n-phenylmethoxy-c-dic1229164.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
https://pharos.habitablefuture.org/chemicals/2123869
https://www.benchchem.com/product/b15347499?utm_src=pdf-body
https://www.benchchem.com/product/b15347499?utm_src=pdf-body
https://www.benchchem.com/product/b15347499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis of L-Serine Methyl Ester

Thionyl Chioride (SOCIz)
in Methanol (MeOH)

Esterification }—b{ L-Serine Methyl Ester HCI

Coupling Agent (e.g., DCC/EDC)
Triethylamine (EtsN)

Fihal Deprotection

Removal of Protecting Group Methyl glycyl-L-serinate
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Caption: Proposed Synthetic Workflow for Methyl glycyl-L-serinate.

Experimental Protocol: Synthesis of L-Serine Methyl Ester Hydrochloride

This protocol is based on established methods for the esterification of amino acids.[6][7][8]

o Materials:

o L-Serine
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[e]

Methanol (MeOH), anhydrous

o

Thionyl chloride (SOCI2) or Acetyl chloride (AcCl)

Ice-water bath

[¢]

[¢]

Round-bottomed flask equipped with a reflux condenser and magnetic stirrer

e Procedure:

o Around-bottomed flask is charged with anhydrous methanol and cooled to 0°C in an ice-
water bath.

o Thionyl chloride (or acetyl chloride) is added dropwise to the cooled methanol with stirring.
This in-situ generation of HCl is crucial for the reaction.

o L-serine is added to the acidic methanol solution in one portion.

o The reaction mixture is slowly warmed to reflux and maintained at this temperature for 2-
18 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[7][8]

o Upon completion, the reaction is cooled to room temperature, and the solvent is removed
under reduced pressure (rotary evaporation).

o The resulting white crystalline solid, crude L-serine methyl ester hydrochloride, is collected
and can be used in the subsequent coupling step without further purification.[8] A yield of
over 90% can be expected.[7]

Potential Biological Significance

While specific signaling pathways for Methyl glycyl-L-serinate are not documented in the
provided literature, its constituent amino acids, glycine and serine, are fundamental to cellular
metabolism and signaling. Glycine itself plays multiple roles in cell signaling, including the
activation of the mTOR pathway, and is a precursor for the synthesis of vital molecules like
creatine and glutathione.[9] The conversion of L-serine to glycine is a key metabolic process.[9]
Therefore, Methyl glycyl-L-serinate serves as a valuable tool for probing these biological
systems and as a building block in the development of peptidomimetics and other bioactive
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molecules. Its ester modification may influence cell permeability and metabolic stability
compared to the parent dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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